N-(4-chloro-3-nitrophenyl)-3-(morpholinosulfonyl)benzamide
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Description
N-(4-chloro-3-nitrophenyl)-3-(morpholinosulfonyl)benzamide, also known as CNM-1, is a chemical compound that has gained interest in scientific research due to its potential applications in the field of medicine. CNM-1 is a small molecule inhibitor that has been shown to have promising results in the inhibition of cancer cell growth, making it a potential candidate for cancer treatment.
Scientific Research Applications
Medicinal Chemistry
Benzamide derivatives are known for their wide range of pharmacological activities, including antimicrobial, anticancer, antifungal, antileishmanial, antitubercular, antiviral, and antimalarial properties. Some benzamide derivatives have been marketed as well-known drugs due to these properties .
Material Science
These compounds have been used in material science for chemosensing, crystal engineering, fluorescence applications, and corrosion science .
Biological Activities
Benzamide derivatives exhibit various biological activities such as antihistamine, analgesics, antifungal, antiviral, antitumor, antiparasitic effects and are used in endocrinology, cardiovascular disease, neurology .
EGFR and erbB2 Inhibition
Research suggests that benzimidazole derivatives (a class of benzamide derivatives) could act as potential EGFR and erbB2 inhibitors, which are important targets in cancer therapy .
DNA/RNA Binding Ligands
These compounds have also been recommended as DNA/RNA binding ligands due to their ability to interact with genetic material .
Antiquorum-Sensing Agents
Benzamide derivatives have been identified as antiquorum-sensing agents which can play a role in disrupting communication among bacteria .
properties
IUPAC Name |
N-(4-chloro-3-nitrophenyl)-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O6S/c18-15-5-4-13(11-16(15)21(23)24)19-17(22)12-2-1-3-14(10-12)28(25,26)20-6-8-27-9-7-20/h1-5,10-11H,6-9H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBTWHJNVCDOWGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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